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Introduction

SHR168442 is a potent and selective antagonist of the Retinoic Acid Receptor-related Orphan
Receptor gamma t (RORyt).[1][2] RORyt is a key transcription factor that governs the
differentiation and function of T helper 17 (Th17) cells, a subset of CD4+ T cells implicated in
the pathogenesis of various autoimmune and inflammatory diseases, including psoriasis.[3][4]
[5][6] Th17 cells are characterized by their production of pro-inflammatory cytokines, most
notably Interleukin-17A (IL-17A), IL-17F, and IL-22.[4][7] By inhibiting RORyt, SHR168442
suppresses the transcriptional activity of this key regulator, leading to a reduction in Th17 cell
differentiation and a subsequent decrease in the secretion of pathogenic cytokines.[8][9] This
application note provides detailed protocols for assessing the in vitro efficacy of SHR168442 on
human Peripheral Blood Mononuclear Cells (PBMCs), focusing on its ability to inhibit Th17
differentiation and cytokine production.

Mechanism of Action: RORyt Signaling Pathway

RORyt, upon activation, binds to specific DNA sequences known as ROR Response Elements
(RORES) in the promoter regions of target genes, including IL17A and IL17F.[10] This binding
initiates the transcription of these genes, leading to the production and secretion of Th17-
associated cytokines. SHR168442 acts by antagonizing RORyt, thereby preventing its
transcriptional activity and inhibiting the downstream inflammatory cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Small molecule inhibitors of RORyt for Th17 regulation in inflammatory and autoimmune
diseases - PMC [pmc.ncbi.nlm.nih.gov]

3. Dissecting the Roles of RORyt in Human Th17 Cells | Huh Laboratory
[huhlab.med.harvard.edu]

4. Frontiers | Antagonizing Retinoic Acid-Related-Orphan Receptor Gamma Activity Blocks
the T Helper 17/Interleukin-17 Pathway Leading to Attenuated Pro-inflammatory Human
Keratinocyte and Skin Responses [frontiersin.org]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12430605?utm_src=pdf-body-img
https://www.benchchem.com/product/b12430605?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Biochemical-and-cellular-on-target-activities-of-SHR168442-a-Principle-of-the_fig2_351138088
https://pmc.ncbi.nlm.nih.gov/articles/PMC10334362/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10334362/
https://huhlab.med.harvard.edu/research/%20Dissecting%20the%20roles%20of%20ROR%CE%B3t%20in%20human%20Th17%20cells
https://huhlab.med.harvard.edu/research/%20Dissecting%20the%20roles%20of%20ROR%CE%B3t%20in%20human%20Th17%20cells
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2019.00577/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2019.00577/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2019.00577/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12430605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

5. Inhibition of the transcription factor ROR-y reduces pathogenic Th17 Cells in acetylcholine
receptor antibody positive myasthenia gravis - PMC [pmc.ncbi.nlm.nih.gov]

e 6. TH17 Cell Differentiation | Human TH17 Differentiation Study [immundnz.com]

e 7. THL17 lineage differentiation is programmed by orphan nuclear receptors RORa and RORy
- PMC [pmc.ncbi.nlm.nih.gov]

» 8. Discovery of a novel RORy antagonist with skin-restricted exposure for topical treatment
of mild to moderate psoriasis - PMC [pmc.ncbi.nim.nih.gov]

e 9. researchgate.net [researchgate.net]

e 10. RORyt protein modifications and IL-17-mediated inflammation - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Note: In Vitro Efficacy Assessment of
SHR168442 Using Human PBMCs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12430605#in-vitro-assay-for-shr168442-efficacy-
using-human-pbmcs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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